N-((4-methyl-2-phenylthiazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)methyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H15F3N2O2S2/c1-12-16(26-17(23-12)13-6-3-2-4-7-13)11-22-27(24,25)15-9-5-8-14(10-15)18(19,20)21/h2-10,22H,11H2,1H3
• InChI Key: GTUCXCGQOJNTIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)CNS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H15F3N2O2S2
• Molecular Weight: 412.5 g/mol

Description

N-((4-methyl-2-phenylthiazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide, also known as MPT0B392, is a novel small molecule compound that has been synthesized for scientific research purposes. This compound has shown potential for use as a therapeutic agent due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Inhibition of Kynurenine 3-Hydroxylase

One application involves the synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase, an enzyme implicated in the kynurenine pathway of tryptophan degradation, which has relevance to neurological disorders. Compounds like 3,4-dimethoxy-N-[4-(3-nitrophenyl)thiazol-2-yl]benzenesulfonamide and 4-amino-N-[4-[2-fluoro-5-(trifluoromethyl)phenyl]-thiazol-2-yl] benzenesulfonamide were found to be high-affinity inhibitors, suggesting potential for investigating the pathophysiological role of the kynurenine pathway after neuronal injury (Röver et al., 1997).

Anti-inflammatory, Analgesic, Antioxidant, Anticancer, and Anti-HCV Agents

A series of novel derivatives were synthesized for evaluation as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. The studies revealed certain compounds exhibited promising activities and did not cause tissue damage in liver, kidney, colon, and brain compared to controls or celecoxib, indicating potential for therapeutic agent development (Küçükgüzel et al., 2013).

Anticancer Activity

Derivatives of N-((4-methyl-2-phenylthiazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide have been synthesized and evaluated for potential anticancer activity. Compounds have shown remarkable activity against a range of human tumor cell lines, suggesting their potential as anticancer agents with specific interest in targeting certain cancer types (Sławiński et al., 2012).

Enzyme Inhibition for Drug Development

The synthesized sulfonamides incorporating triazole-tethered phenyl 'tail' moieties were found to be effective inhibitors of human mitochondrial carbonic anhydrase isozymes, potential targets for anti-obesity therapies. These inhibitors may serve as lead compounds for exploring novel therapeutic applications (Poulsen et al., 2008).